Cas no 1696604-76-8 (6-methoxy-6-methylheptan-1-amine)

• Product Name: 6-methoxy-6-methylheptan-1-amine
• CAS No: 1696604-76-8
• MF: C₉H₂₁NO
• MW: 159.269142866135
• CID: 6140873
• PubChem ID: 103019686
• Update Time: 2025-07-20

6-methoxy-6-methylheptan-1-amine Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-6-methylheptan-1-amine
• 1696604-76-8
• EN300-1838065

• Inchi： 1S/C9H21NO/c1-9(2,11-3)7-5-4-6-8-10/h4-8,10H2,1-3H3
• InChI Key： CBCJFOUPKIPNSW-UHFFFAOYSA-N
• SMILES： O(C)C(C)(C)CCCCCN

Computed Properties

• Exact Mass: 159.162314293g/mol
• Monoisotopic Mass: 159.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 91.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 6-methoxy-6-methylheptan-1-amine

Comprehensive Overview of 6-Methoxy-6-methylheptan-1-amine (CAS No. 1696604-76-8): Properties, Applications, and Industry Insights

In the rapidly evolving field of specialty chemicals, 6-Methoxy-6-methylheptan-1-amine (CAS No. 1696604-76-8) has garnered significant attention due to its unique structural properties and versatile applications. This compound, characterized by its methoxy and methyl functional groups, is increasingly studied for its potential in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for terms like "6-Methoxy-6-methylheptan-1-amine synthesis", "CAS 1696604-76-8 applications", and "amine derivatives in drug development", reflecting its growing relevance.

The molecular structure of 6-Methoxy-6-methylheptan-1-amine features a seven-carbon chain with a methoxy group at the sixth position and a methyl substituent adjacent to it. This configuration imparts distinct physicochemical properties, such as moderate polarity and solubility in organic solvents, making it valuable for custom synthesis and intermediate production. Recent trends in green chemistry have also spurred interest in eco-friendly synthesis routes for this compound, aligning with global sustainability goals.

One of the most searched questions about 6-Methoxy-6-methylheptan-1-amine revolves around its role in pharmaceutical intermediates. The compound’s amine functionality allows it to serve as a building block for bioactive molecules, particularly in the development of central nervous system (CNS) drugs and antimicrobial agents. Additionally, its potential in catalysis and polymer modification has been explored in peer-reviewed studies, further expanding its industrial footprint.

From an analytical perspective, advanced techniques like GC-MS, HPLC, and NMR spectroscopy are employed to characterize CAS 1696604-76-8 with high precision. Quality control protocols emphasize purity thresholds (>98%), as impurities can significantly impact downstream applications. This aligns with the pharmaceutical industry’s stringent regulatory standards, a topic frequently queried in search engines.

Market insights reveal that demand for 6-Methoxy-6-methylheptan-1-amine is driven by innovations in personalized medicine and high-performance materials. Suppliers often highlight its batch-to-batch consistency and scalable production capabilities to meet diverse client needs. Furthermore, the compound’s compatibility with continuous flow chemistry—a trending topic in process optimization—positions it as a candidate for Industry 4.0 adoption.

In conclusion, 6-Methoxy-6-methylheptan-1-amine (CAS No. 1696604-76-8) exemplifies the intersection of chemical innovation and industrial applicability. Its multifaceted uses, coupled with rigorous quality benchmarks, make it a compound of enduring interest across scientific and commercial domains. Future research may uncover novel applications, particularly in bioconjugation and smart material design, further solidifying its importance.